![molecular formula C25H17F3N2O3S B2456609 3-(4-methoxyphenyl)-1-[3-(trifluoromethyl)benzyl][1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione CAS No. 893786-07-7](/img/no-structure.png)
3-(4-methoxyphenyl)-1-[3-(trifluoromethyl)benzyl][1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-methoxyphenyl)-1-[3-(trifluoromethyl)benzyl][1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H17F3N2O3S and its molecular weight is 482.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has explored the synthesis of pyrimido[5,4-b]benzofuran and pyrimido[5,4-b]benzothiophene derivatives as ligands for α1-and 5HT1A-receptors. These compounds were designed as bioisosters for previously reported derivatives and showed good to excellent affinities for the α1-adrenoceptor, with some also being good ligands for the 5HT1A-receptor (Romeo et al., 1993).
Potential Biological Activities
Thieno[2,3-d]pyrimidine-2,4-dione derivatives have been identified as highly potent and orally active non-peptide antagonists for the human luteinizing hormone-releasing hormone (LHRH) receptor. These compounds have shown significant in vitro and in vivo activity, suggesting their potential as therapeutic agents for sex-hormone-dependent diseases (Sasaki et al., 2003).
Structural and Chemical Analysis
A study on 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones presented a novel method for their synthesis, contributing to the pharmaceutical chemistry field by introducing compounds with antibacterial and fungicidal activity, as well as potential as neuropeptide S receptor antagonists (Osyanin et al., 2014).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-methoxyphenyl)-1-[3-(trifluoromethyl)benzyl][1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione involves the condensation of 3-(4-methoxyphenyl)-1-(3-trifluoromethyl)benzyl]thiourea with 2-bromo-3-nitrobenzoic acid, followed by cyclization with potassium carbonate and heating in dimethylformamide. The resulting product is then treated with acetic anhydride and triethylamine to yield the final compound.", "Starting Materials": [ "3-(4-methoxyphenyl)-1-(3-trifluoromethyl)benzyl]thiourea", "2-bromo-3-nitrobenzoic acid", "potassium carbonate", "dimethylformamide", "acetic anhydride", "triethylamine" ], "Reaction": [ "Condensation of 3-(4-methoxyphenyl)-1-(3-trifluoromethyl)benzyl]thiourea with 2-bromo-3-nitrobenzoic acid in the presence of triethylamine and dimethylformamide", "Cyclization of the resulting product with potassium carbonate and heating in dimethylformamide", "Treatment of the resulting product with acetic anhydride and triethylamine to yield the final compound" ] } | |
CAS RN |
893786-07-7 |
Molecular Formula |
C25H17F3N2O3S |
Molecular Weight |
482.48 |
IUPAC Name |
3-(4-methoxyphenyl)-1-[[3-(trifluoromethyl)phenyl]methyl]-[1]benzothiolo[3,2-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C25H17F3N2O3S/c1-33-18-11-9-17(10-12-18)30-23(31)22-21(19-7-2-3-8-20(19)34-22)29(24(30)32)14-15-5-4-6-16(13-15)25(26,27)28/h2-13H,14H2,1H3 |
InChI Key |
VFJRJJWUCCDMSF-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4S3)N(C2=O)CC5=CC(=CC=C5)C(F)(F)F |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.